Cas no 1804648-34-7 (5-(Aminomethyl)-3-iodo-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine)

• Product Name: 5-(Aminomethyl)-3-iodo-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine
• CAS No: 1804648-34-7
• MF: C₈H₅F₆IN₂O
• MW: 386.03299498558
• CID: 4814055
• Update Time: 2025-09-27

5-(Aminomethyl)-3-iodo-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-(Aminomethyl)-3-iodo-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine

• Inchi： 1S/C8H5F6IN2O/c9-7(10,11)6-4(15)5(18-8(12,13)14)3(1-16)2-17-6/h2H,1,16H2
• InChI Key： MFPBHYBPVDVQFJ-UHFFFAOYSA-N
• SMILES： IC1C(C(F)(F)F)=NC=C(CN)C=1OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 284
• XLogP3: 2.5
• Topological Polar Surface Area: 48.1

Additional information on 5-(Aminomethyl)-3-iodo-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine

Comprehensive Overview of 5-(Aminomethyl)-3-iodo-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine (CAS No. 1804648-34-7)

5-(Aminomethyl)-3-iodo-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine (CAS No. 1804648-34-7) is a specialized pyridine derivative that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound features a unique combination of functional groups, including an aminomethyl moiety, an iodo substituent, and two trifluoromethyl groups, making it a versatile intermediate for various synthetic applications.

The molecular structure of 5-(Aminomethyl)-3-iodo-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine is characterized by its highly fluorinated nature, which enhances its stability and reactivity in organic synthesis. The presence of the iodo group offers opportunities for further functionalization via cross-coupling reactions, a topic of great interest in modern medicinal chemistry and drug discovery.

Recent trends in AI-driven drug discovery and computational chemistry have highlighted the importance of such fluorinated pyridine derivatives. Researchers are increasingly exploring their potential as bioisosteres for improving the pharmacokinetic properties of drug candidates. The trifluoromethoxy and trifluoromethyl groups in this compound are particularly valuable for enhancing metabolic stability and membrane permeability, addressing key challenges in small molecule therapeutics.

In the context of agrochemical innovation, 5-(Aminomethyl)-3-iodo-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine serves as a promising building block for developing novel crop protection agents. The fluorine-containing moieties contribute to improved pest resistance and environmental persistence, aligning with the growing demand for sustainable agriculture solutions.

The synthesis of 5-(Aminomethyl)-3-iodo-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine typically involves multi-step procedures, with careful control of reaction conditions to ensure high purity and yield. Advanced techniques such as flow chemistry and catalyzed halogenation are often employed to optimize the production process, reflecting the broader industry shift toward green chemistry principles.

From a commercial perspective, the demand for fluorinated pyridine derivatives like 5-(Aminomethyl)-3-iodo-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine is steadily increasing. Pharmaceutical and agrochemical companies are actively seeking reliable suppliers of this compound, driving innovation in custom synthesis and scale-up manufacturing technologies.

Quality control for 5-(Aminomethyl)-3-iodo-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine involves rigorous analytical methods, including HPLC, NMR spectroscopy, and mass spectrometry. These techniques ensure compliance with the stringent purity standards required for research-grade chemicals and GMP applications.

Looking ahead, the scientific community anticipates expanded applications for 5-(Aminomethyl)-3-iodo-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine in emerging fields such as PET radiopharmaceuticals (leveraging the iodine atom) and materials science. Its unique structural features position it as a valuable tool for addressing complex challenges in life sciences and advanced materials development.

For researchers and industry professionals seeking detailed technical information about 5-(Aminomethyl)-3-iodo-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine (CAS No. 1804648-34-7), comprehensive data sheets covering its physicochemical properties, safety profiles, and handling guidelines are essential references for laboratory work and industrial applications.